Cas no 2228393-45-9 (1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene
• CAS No: 2228393-45-9
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6194491
• PubChem ID: 165676952
• Update Time: 2025-07-04

1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene
• 2228393-45-9
• EN300-1912919

• Inchi： 1S/C12H17BrO/c1-12(2,9-13)8-10-4-6-11(14-3)7-5-10/h4-7H,8-9H2,1-3H3
• InChI Key： VKRCDALOJGGLAU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene

Professional Introduction to Compound with CAS No. 2228393-45-9 and Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene

The compound with the CAS number 2228393-45-9 and the product name 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a benzene ring substituted with a 3-bromo-2,2-dimethylpropyl side chain and a 4-methoxy group, which contributes to its distinct chemical properties and reactivity.

One of the most compelling aspects of 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene is its versatility in synthetic chemistry. The presence of both bromine and methoxy functional groups on the benzene ring provides multiple points for further chemical modification, enabling the synthesis of a wide range of derivatives. These derivatives can be tailored for specific biological activities, making this compound a valuable intermediate in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors targeting various disease pathways.

Recent research has demonstrated the pharmacological potential of 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene in several key therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer progression. The 3-bromo-2,2-dimethylpropyl moiety is particularly noteworthy for its ability to modulate enzyme activity through specific interactions with active sites. This has led to the exploration of this compound as a lead structure for developing anticancer agents that can selectively target tumor cells without significant toxicity to healthy tissues.

In addition to its applications in oncology, 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene has shown promise in the treatment of inflammatory diseases. The methoxy group on the benzene ring contributes to its anti-inflammatory properties by interacting with various signaling pathways involved in inflammation. Researchers have identified that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene have been subjects of extensive investigation in academic and industrial laboratories. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to optimize the yield and purity of this compound. These methodologies not only enhance the efficiency of production but also allow for greater control over the structural diversity of derivatives. Such advancements are crucial for accelerating the discovery and development of new drugs based on this promising scaffold.

The biological evaluation of 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to interact with biological targets such as kinases and transcription factors, which are integral to various cellular processes. The 3-bromo-2,2-dimethylpropyl group enhances binding affinity by providing steric hindrance and electronic modulation, while the 4-methoxy group contributes to metabolic stability and solubility characteristics essential for drug-like properties.

Furthermore, computational modeling and molecular dynamics simulations have been instrumental in understanding the binding interactions between 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene and its biological targets. These studies provide insights into how structural modifications can be made to improve potency and selectivity. By leveraging computational tools alongside experimental data, researchers can design more effective derivatives with optimized pharmacokinetic profiles.

The pharmaceutical industry has taken note of the potential offered by compounds like 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene, leading to increased investment in research programs focused on developing novel therapeutics based on similar scaffolds. Collaborative efforts between academic institutions and pharmaceutical companies are yielding promising results, with several clinical trials underway evaluating the efficacy and safety of derivatives derived from this compound. These trials aim to validate the translational potential of this chemical entity into viable treatments for various human diseases.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene. Efforts are being made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into synthetic methodologies to ensure that future production processes are environmentally friendly while maintaining high yields and purity standards.

In conclusion,1-(3-bromo-2,2-dimethylpropyl)-4-methoxybenzene (CAS No. 2228393-45-9) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile intermediate for synthesizing novel drug candidates with potential benefits in oncology, inflammation management, and other diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable asset in modern drug discovery efforts.